1-(1-Aminopropan-2-yl)-2,4-dimethylcyclohexan-1-ol

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 1-(1-aminopropan-2-yl)-2,4-dimethylcyclohexan-1-ol
• InChI: InChI=1S/C11H23NO/c1-8-4-5-11(13,9(2)6-8)10(3)7-12/h8-10,13H,4-7,12H2,1-3H3
• InChI Key: RTDQLZCVDOXERW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1)C)(C(C)CN)O

Description

The compound features a cyclohexanol backbone substituted with a 1-aminopropan-2-yl group and two methyl groups at positions 2 and 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Aminopropan-2-yl)-2,4-dimethylcyclohexan-1-ol typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 2,4-dimethylcyclohexanone with isopropylamine under controlled conditions to form the desired product. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require the use of a catalyst to enhance the reaction rate.

Industrial Production Methods

Industrial production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis or the use of advanced catalytic systems. These methods aim to maximize yield and purity while minimizing the use of hazardous reagents and by-products.

Chemical Reactions Analysis

Types of Reactions

1-(1-Aminopropan-2-yl)-2,4-dimethylcyclohexan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different alcohols or amines.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohols or amines.

Scientific Research Applications

1-(1-Aminopropan-2-yl)-2,4-dimethylcyclohexan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It may be used in the production of specialty chemicals or as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(1-Aminopropan-2-yl)-2,4-dimethylcyclohexan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

Key analogs and their substituent positions:

Compound Name	Substituents on Cyclohexanol	CAS Number	Molecular Formula	Molecular Weight (g/mol)
1-(1-Amino-2-methylpropan-2-yl)-4-methylcyclohexan-1-ol	4-methyl	1537979-87-5	C₁₁H₂₃NO	185.31
1-(1-Aminopropan-2-yl)-3-ethylcyclohexan-1-ol	3-ethyl	1559878-78-2	C₁₁H₂₃NO	185.31
1-(1-Aminopropan-2-yl)-3-methylcyclohexan-1-ol	3-methyl	1559320-16-9	C₁₀H₂₁NO	171.28
1-(Aminomethyl)-4,4-dimethylcyclohexan-1-ol	4,4-dimethyl	854919-87-2	C₉H₁₉NO	157.25

Key Observations :

• The position and number of methyl groups significantly influence molecular weight and steric effects. For example, 3-methyl substitution (C₁₀H₂₁NO) reduces molecular weight compared to 4-methyl (C₁₁H₂₃NO) .

Physical and Chemical Properties

Property	1-(1-Amino-2-methylpropan-2-yl)-4-methylcyclohexan-1-ol	1-(1-Aminopropan-2-yl)-3-methylcyclohexan-1-ol	1-(Aminomethyl)-4,4-dimethylcyclohexan-1-ol
Boiling Point	Not reported	259.1 ± 13.0 °C (predicted)	Not reported
Density	Not reported	0.964 ± 0.06 g/cm³	Not reported
pKa	Not reported	15.00 ± 0.40 (predicted)	Not reported
Purity	≥95%	Not specified	≥95%

Key Observations :

• Boiling points correlate with molecular weight and substituent bulk. The 3-methyl analog (171.28 g/mol) has a lower predicted boiling point than higher-weight analogs .
• Density increases with methyl substitution due to enhanced molecular packing .

Biological Activity

1-(1-Aminopropan-2-yl)-2,4-dimethylcyclohexan-1-ol is a compound that has garnered interest in various biological studies due to its potential pharmacological properties. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its metabolic pathways, enzymatic interactions, and potential therapeutic applications.

The compound is characterized by the following chemical properties:

• Molecular Formula : C$_{11}$H$_{23}$NO
• CAS Number : 1560057-01-3
• Molecular Weight : 185.31 g/mol

Metabolism and Enzymatic Activity

Research indicates that 1-(1-Aminopropan-2-yl)-2,4-dimethylcyclohexan-1-ol is metabolized by various microbial strains, particularly Pseudomonas species. The compound undergoes several biochemical transformations:

• Microbial Metabolism :
  • Microbial strains such as Pseudomonas putida have demonstrated the ability to assimilate amino alcohols, leading to the production of propionaldehyde and propionate as intermediary metabolites. This process involves the conversion of 1-(1-Aminopropan-2-yl)-2,4-dimethylcyclohexan-1-ol via its O-phosphate form into propionaldehyde through enzymatic activity (e.g., amino alcohol kinase and phospho-lyase) .
• Enzyme Activity :
  • The enzymatic pathway involves:
    • Amino Alcohol Kinase : Converts the amino alcohol to its O-phosphate derivative.
    • Phospho-Lyase : Catalyzes the deamination process, producing propionaldehyde.
    • Aldehyde Dehydrogenase : Responsible for oxidizing propionaldehyde to propionate .

Biological Activity and Therapeutic Potential

The biological activity of 1-(1-Aminopropan-2-yl)-2,4-dimethylcyclohexan-1-ol can be summarized as follows:

• Antimicrobial Properties : Studies have shown that compounds similar to 1-(1-Aminopropan-2-yl)-2,4-dimethylcyclohexan-1-ol exhibit antimicrobial activity against various bacterial strains. This suggests potential applications in developing antimicrobial agents .
• Neuroprotective Effects : Some amino alcohols have been investigated for their neuroprotective effects, particularly in models of neurodegenerative diseases. The ability of this compound to modulate neurotransmitter systems may offer therapeutic avenues for conditions like Alzheimer's disease .

Case Studies and Research Findings

Several studies have explored the biological implications of amino alcohols similar to 1-(1-Aminopropan-2-yl)-2,4-dimethylcyclohexan-1-ol:

Study	Findings
Cooley et al., 1953	Investigated the role of amino alcohols in vitamin B12 metabolism, highlighting their significance in cellular processes .
Pickard et al., 1968	Focused on the purification of NAD oxidoreductase from Pseudomonas, which showed activity with amino alcohol substrates .
Datta et al., 1966	Explored feedback control mechanisms involving threonine deaminase in microbial systems utilizing amino alcohols .